Cas no 1973462-29-1 (6-(4-Fluorophenoxy)pyridine-3-boronic acid)

• Product Name: 6-(4-Fluorophenoxy)pyridine-3-boronic acid
• CAS No: 1973462-29-1
• MF: C₁₁H₉BFNO₃
• MW: 233.003466367722
• MDL: MFCD22375013
• CID: 4632258
• Update Time: 2025-05-25

6-(4-Fluorophenoxy)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenoxy)pyridine-3-boronic acid
• (6-(4-Fluorophenoxy)pyridin-3-yl)boronic acid
• [6-(4-fluorophenoxy)pyridin-3-yl]boronic acid
• YDD46229
• AT15515
• Y2854

• MDL： MFCD22375013
• Inchi： 1S/C11H9BFNO3/c13-9-2-4-10(5-3-9)17-11-6-1-8(7-14-11)12(15)16/h1-7,15-16H
• InChI Key： YKXDRORHFKYJDU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(B(O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(4-Fluorophenoxy)pyridine-3-boronic acid

Comprehensive Overview of 6-(4-Fluorophenoxy)pyridine-3-boronic acid (CAS No. 1973462-29-1)

6-(4-Fluorophenoxy)pyridine-3-boronic acid (CAS No. 1973462-29-1) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of aryl boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a pyridine ring and a 4-fluorophenoxy substituent, makes it an invaluable intermediate for designing novel drug candidates and functional materials.

The growing interest in 6-(4-Fluorophenoxy)pyridine-3-boronic acid is driven by its applications in targeted drug discovery, particularly in oncology and neurology. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and other small-molecule therapeutics. With the rise of precision medicine, compounds like this are gaining traction due to their ability to modulate specific biological pathways. Additionally, its role in bioconjugation and proteolysis-targeting chimera (PROTAC) development aligns with current trends in degradation-based therapeutics.

From a synthetic perspective, 6-(4-Fluorophenoxy)pyridine-3-boronic acid exemplifies the importance of boron-containing compounds in C–C bond formation. Its stability under mild conditions and compatibility with diverse reaction environments make it a preferred choice for high-throughput screening and combinatorial chemistry. Recent advancements in flow chemistry and catalysis have further amplified its utility, enabling scalable and sustainable synthesis routes.

In material science, this compound contributes to the development of organic electronic devices, such as OLEDs and sensors, owing to its electron-deficient pyridine moiety. Its incorporation into π-conjugated systems enhances charge transport properties, addressing key challenges in flexible electronics. As the demand for green chemistry solutions grows, 6-(4-Fluorophenoxy)pyridine-3-boronic acid is also being investigated for its role in metal-free catalysis and biodegradable polymers.

For researchers sourcing 6-(4-Fluorophenoxy)pyridine-3-boronic acid, quality parameters like purity, stability, and solubility are critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verification. Storage recommendations typically include anhydrous conditions and low temperatures to prevent hydrolysis of the boronic acid group.

In summary, 6-(4-Fluorophenoxy)pyridine-3-boronic acid (CAS No. 1973462-29-1) represents a convergence of innovation in medicinal chemistry and advanced materials. Its multifaceted applications underscore its relevance in addressing contemporary scientific challenges, from drug resistance to energy-efficient technologies. As interdisciplinary research expands, this compound is poised to remain a key player in the molecular toolbox of the 21st century.